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Compound of Interest

Compound Name: Sodium cyanoacetate

Cat. No.: B094801 Get Quote

Technical Support Center: Sodium Cyanoacetate
This guide provides essential safety protocols, handling guidelines, and troubleshooting advice

for experiments involving sodium cyanoacetate. It is intended for researchers, scientists, and

drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is sodium cyanoacetate and what are its primary hazards?

Sodium cyanoacetate (CAS No: 1071-36-9) is the sodium salt of cyanoacetic acid.[1] While

some safety data sheets indicate it is not considered hazardous by OSHA standards, its

toxicological properties have not been fully investigated.[2][3] Potential hazards include

irritation to the eyes, skin, and respiratory tract upon contact or inhalation.[2] Ingestion may

cause irritation of the digestive tract.[2] Upon thermal decomposition, it can release toxic fumes

and gases, including carbon monoxide, carbon dioxide, and acetonitrile.[2]

Q2: What are the proper storage conditions for sodium cyanoacetate?

Sodium cyanoacetate should be stored in a tightly closed container in a cool, dry, and well-

ventilated area.[2][4] It should be kept away from incompatible substances such as strong

oxidizing agents and strong acids.[2][3][5] For optimal stability, some suppliers recommend

storing it under an inert atmosphere, like nitrogen, at room temperature.[6][7]
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Q3: What personal protective equipment (PPE) is required when handling sodium
cyanoacetate?

Appropriate PPE is crucial to minimize exposure. The following should be worn:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2][3]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[3]

Respiratory Protection: Use with adequate ventilation. If exposure limits are exceeded or

irritation is experienced, follow OSHA respirator regulations (29 CFR 1910.134) or European

Standard EN 149.[2][4]

General Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated

clothing before reuse.[2][3]

Q4: How should I handle a spill of sodium cyanoacetate?

In case of a spill:

Ensure adequate ventilation and remove all sources of ignition.[4][8]

Wear appropriate personal protective equipment as detailed in the section above.[4][8]

Absorb the spill with an inert material such as sand, vermiculite, or earth.[2]

Collect the material using spark-proof tools and place it into a suitable, closed container for

disposal.[4][8]

Avoid runoff into storm sewers and ditches.[2]

Q5: How should sodium cyanoacetate waste be disposed of?

Dispose of sodium cyanoacetate waste in a manner consistent with federal, state, and local

regulations.[2] It can be sent to a licensed chemical destruction plant or disposed of via
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controlled incineration with flue gas scrubbing.[4][9] Do not contaminate water, foodstuffs, or

sewer systems.[4][9] Empty containers should be triple-rinsed and can be offered for recycling

or reconditioning.[4][9]

Physical and Chemical Properties
The following table summarizes key quantitative data for sodium cyanoacetate. Note that

some toxicological data is not fully available.

Property Value Source

Molecular Formula C₃H₂NNaO₂ [1][2]

Molecular Weight 107.04 g/mol [1][2]

Appearance

White to off-white solid; Dark

yellow as 50 wt% aqueous

solution

[3][7]

Boiling Point
100 °C / 212 °F (for 50 wt%

aqueous solution)
[3]

Flash Point 107.8 °C [2]

Density 1.320 g/cm³ [2][3]

pH 7 (100 g/L aqueous solution) [3]

Vapor Density 3.58 [3]

LD50/LC50 Not available [2]

Troubleshooting Guides
Problem: Low or No Reaction Yield

Question: My reaction (e.g., Knoevenagel condensation) yield is much lower than expected.

What could be the cause?

Answer:
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Reagent Quality: Sodium cyanoacetate can degrade over time. Ensure it has been

stored properly in a dry environment, as moisture can affect its reactivity.

Solvent Purity: Ensure the solvent is anhydrous if the reaction is moisture-sensitive.

Reaction Temperature: The reaction may be temperature-sensitive. If the mixture is heated

too high, decomposition of the cyanoacetic acid moiety can occur.[10]

Stoichiometry: Double-check the molar ratios of your reactants. An incorrect ratio can lead

to incomplete conversion.

pH of the Medium: The reactivity of the active methylene group in cyanoacetate is pH-

dependent. Ensure the reaction conditions maintain a suitable pH for the condensation to

proceed.

Problem: Difficulty Dissolving Sodium Cyanoacetate

Question: The sodium cyanoacetate is not dissolving completely in my chosen solvent.

What should I do?

Answer:

Solvent Choice: Sodium cyanoacetate is a salt and has specific solubility characteristics.

While it is soluble in water, its solubility in organic solvents can be limited. Consider using

a more polar solvent or a solvent mixture.

Gentle Heating: Gently warming the mixture may aid dissolution. However, be cautious of

the compound's thermal stability and the volatility of your solvent.

Stirring: Ensure vigorous and continuous stirring to facilitate the dissolution process.

Problem: Unexpected Side Product Formation

Question: I am observing an unexpected side product in my reaction analysis (TLC, LC-MS,

etc.). What is a likely cause?

Answer:
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Decomposition: As mentioned, sodium cyanoacetate can decompose under excessive

heat, potentially leading to side reactions.[2] Hazardous decomposition products include

nitriles.[3]

Incompatible Reagents: Ensure that other reagents in your reaction are compatible.

Sodium cyanoacetate is incompatible with strong oxidizing agents and strong acids.[2][5]

Contact with strong acids will generate highly toxic hydrogen cyanide gas.[11]

Self-Condensation: Under certain conditions, cyanoacetate can potentially undergo self-

condensation. Check your reaction conditions (concentration, temperature) against

established literature protocols.

Experimental Workflow & Safety Diagrams
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General Experimental Workflow for Sodium Cyanoacetate

Preparation

Reaction

Work-up & Purification

Cleanup

1. Don PPE
(Goggles, Gloves, Lab Coat)

2. Weigh Reagents
in Ventilated Hood

3. Assemble Glassware

4. Dissolve Na Cyanoacetate
in Solvent

Start Reaction

5. Add Other Reactants
(e.g., Aldehyde/Ketone)

6. Heat/Stir for
Specified Time

7. Monitor Progress (TLC)

8. Cool Reaction Mixture

Reaction Complete

9. Perform Extraction

10. Dry Organic Layer

11. Purify Product
(e.g., Recrystallization)

12. Dispose of Waste
(per Guidelines)

Product Isolated

13. Clean Glassware

Click to download full resolution via product page

Caption: A typical experimental workflow using sodium cyanoacetate.
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Troubleshooting Low Reaction Yield

Problem:
Low Reaction Yield

Are reagents pure
and stored correctly?

Yes

No

Were reaction conditions
(temp, time) correct?

Yes

No

Was the work-up
procedure correct?

Yes

No

Action:
Use fresh/purified

reagents. Check storage.

Action:
Optimize temperature

and reaction time.

Consult further
literature or

support.

Action:
Review extraction/purification

steps for product loss.

Click to download full resolution via product page

Caption: A decision tree for troubleshooting low reaction yields.
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Sodium Cyanoacetate Spill Response

Spill Occurs

1. Alert Personnel
& Evacuate Area

2. Don Appropriate PPE

3. Ensure Adequate Ventilation

4. Contain Spill with
Inert Absorbent Material

5. Collect into a
Sealed Waste Container

6. Decontaminate Area

7. Dispose of Waste
per Safety Protocol

Click to download full resolution via product page

Caption: Step-by-step procedure for handling a sodium cyanoacetate spill.
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Key Experimental Protocol: Preparation of a Sodium
Cyanoacetate Solution
This protocol is adapted from a procedure found in Organic Syntheses and describes the

preparation of a sodium cyanoacetate solution for use in subsequent reactions, such as

condensations.[12]

Materials:

Monochloroacetic acid (2.65 moles)

Crystalline sodium carbonate (decahydrate) (1.3 moles)

Sodium cyanide (2.65 moles)

Deionized water

Hydrochloric acid

Methyl orange indicator

Procedure:

Neutralization of Chloroacetic Acid: In a 3-liter round-bottomed flask, combine 250 g (2.65

moles) of monochloroacetic acid with 100 cc of water. Gently warm the mixture and add 375

g (1.3 moles) of crystalline sodium carbonate (decahydrate).[12] Complete the neutralization

by adding sodium carbonate solution until the mixture is neutral to litmus paper.[12]

Cyanation (Perform in a Fume Hood): To the neutralized solution, add a solution of 130 g

(2.65 moles) of sodium cyanide in 250 cc of water.[12] The temperature of the reaction will

rise; cool the flask if the reaction becomes too vigorous to prevent the liberation of hydrogen

cyanide.[10] The reaction mixture should be heated to boiling and boiled for five minutes.[10]

Acidification: After cooling the solution, add 200 cc of warm water in two portions.[12]

Neutralize the cooled solution with hydrochloric acid, using methyl orange as an external

indicator.[12]
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Final Solution: Dilute the solution with water to a final volume of 1 liter and filter.[12] The

resulting light straw-colored solution of sodium cyanoacetate can be stored in a stoppered

bottle for long periods.[12]

Safety Note: This procedure involves sodium cyanide, which is highly toxic, and can produce

flammable and toxic hydrogen cyanide gas, especially upon acidification.[10][11] This entire

procedure must be carried out in a well-ventilated chemical fume hood with appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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